Cas no 168276-95-7 (4,6-DIETHOXY-2-PYRIMIDINEMETHANOL)

• Product Name: 4,6-DIETHOXY-2-PYRIMIDINEMETHANOL
• CAS No: 168276-95-7
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 2118436
• Update Time: 2023-11-19

4,6-DIETHOXY-2-PYRIMIDINEMETHANOL Chemical and Physical Properties

Names and Identifiers

• 4,6-diethoxy-2-Pyrimidinemethanol
• (4,6-diethoxypyrimidin-2-yl)methanol
• CID 77174785
• 2-Pyrimidinemethanol, 4,6-diethoxy-
• 4,6-DIETHOXY-2-PYRIMIDINEMETHANOL

• Inchi： 1S/C9H14N2O3/c1-3-13-8-5-9(14-4-2)11-7(6-12)10-8/h5,12H,3-4,6H2,1-2H3
• InChI Key： SSYPEWKENASPAS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(N=C(CO)N=1)OCC

Computed Properties

• Exact Mass: 198.1
• Monoisotopic Mass: 198.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.5

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 320.0±32.0 °C(Predicted)
• pka: 13.13±0.10(Predicted)